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Compound of Interest

Compound Name: 2,4-Dibromonicotinaldehyde

Cat. No.: B143921 Get Quote

This document provides essential technical data on 2,4-Dibromonicotinaldehyde, a

halogenated pyridine derivative of interest in synthetic chemistry and drug discovery. The

information is tailored for researchers, scientists, and professionals in drug development,

presenting core molecular information and a generalized workflow for its synthesis and

characterization.

Core Molecular Data
Key quantitative data for 2,4-Dibromonicotinaldehyde are summarized in the table below,

offering a clear reference for experimental design and analysis.

Property Value Citations

Molecular Formula C₆H₃Br₂NO [1][2]

Molecular Weight 264.90 g/mol [1][2][3]

CAS Number 128071-91-0 [2][3]

Synonyms

2,4-Dibromopyridine-3-

carboxaldehyde, 2,4-Dibromo-

3-formylpyridine

[1][3]

Melting Point 106-110 °C [3]
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Experimental Protocols
Detailed experimental protocols for the synthesis of 2,4-Dibromonicotinaldehyde are not

readily available in the public domain. However, a general approach to its synthesis would

likely involve the selective bromination of a suitable nicotinic acid or aldehyde precursor,

followed by functional group manipulations. Researchers should refer to specialized chemical

synthesis literature and databases for potential synthetic routes.

Similarly, specific signaling pathways involving 2,4-Dibromonicotinaldehyde have not been

elucidated in the provided search results. Its structural similarity to other pyridine-based

compounds suggests potential interactions with various biological targets, which would require

dedicated pharmacological screening and molecular biology studies to identify.

Generalized Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of a

chemical compound like 2,4-Dibromonicotinaldehyde. This serves as a logical framework for

researchers undertaking its preparation and validation.
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Caption: A generalized workflow for chemical synthesis, purification, and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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